6-Bromo-3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid
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Description
6-Bromo-3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid is a complex organic compound that belongs to the class of benzothiophenes. Benzothiophenes are heterocyclic compounds containing a sulfur atom in a five-membered ring fused to a benzene ring. This particular compound is characterized by the presence of bromine, chlorine, and fluorine atoms, making it a highly substituted benzothiophene derivative.
Properties
Molecular Formula |
C9H3BrClFO2S |
|---|---|
Molecular Weight |
309.54 g/mol |
IUPAC Name |
6-bromo-3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid |
InChI |
InChI=1S/C9H3BrClFO2S/c10-3-1-4(12)6-5(2-3)15-8(7(6)11)9(13)14/h1-2H,(H,13,14) |
InChI Key |
VHCLLJBGVPAYIP-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C2C(=C1F)C(=C(S2)C(=O)O)Cl)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Bromo-3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid typically involves multi-step reactions starting from simpler benzothiophene derivatives. One common method involves the halogenation of benzothiophene derivatives followed by carboxylation.
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the halogenation and carboxylation processes. The scalability of these methods is crucial for industrial applications, and continuous flow reactors may be employed to enhance efficiency and safety .
Chemical Reactions Analysis
Types of Reactions
6-Bromo-3-chloro-4-fluoro-1-benzothiophene-2-carboxylic acid can undergo various chemical reactions, including:
Substitution Reactions: The halogen atoms (bromine, chlorine, and fluorine) can be substituted with other functional groups using nucleophilic or electrophilic reagents.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.
Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.
Common Reagents and Conditions
Halogenating Agents: For halogenation reactions, reagents like N-bromosuccinimide (NBS), N-chlorosuccinimide (N
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